Cas no 903513-61-1 (B-(2,6-dicyano-4-pyridinyl)-Boronic acid)

• Product Name: B-(2,6-dicyano-4-pyridinyl)-Boronic acid
• CAS No: 903513-61-1
• MF: C₇H₄BN₃O₂
• MW: 172.936560630798
• MDL: MFCD12964595
• CID: 1120900
• PubChem ID: 74892187
• Update Time: 2025-05-22

B-(2,6-dicyano-4-pyridinyl)-Boronic acid Chemical and Physical Properties

Names and Identifiers

• B-(2,6-dicyano-4-pyridinyl)-Boronic acid
• 2,6-DICYANOPYRIDINE-4-BORONIC ACID
• MFCD12964595
• CS-0459412
• 903513-61-1
• J-507461
• 2,6-Dicyano-pyridin-4-ylboronic acid
• (2,6-Dicyanopyridin-4-yl)boronic acid
• SCHEMBL13936318

• MDL： MFCD12964595
• Inchi： 1S/C7H4BN3O2/c9-3-6-1-5(8(12)13)2-7(4-10)11-6/h1-2,12-13H
• InChI Key： LJZLTWHPZZRADZ-UHFFFAOYSA-N
• SMILES： OB(C1C=C(C#N)N=C(C#N)C=1)O

Computed Properties

• Exact Mass: 173.0396565g/mol
• Monoisotopic Mass: 173.0396565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101Ų

Additional information on B-(2,6-dicyano-4-pyridinyl)-Boronic acid

Comprehensive Overview of B-(2,6-dicyano-4-pyridinyl)-Boronic Acid (CAS No. 903513-61-1)

B-(2,6-dicyano-4-pyridinyl)-Boronic acid (CAS No. 903513-61-1) is a specialized boronic acid derivative that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and material science. This compound, characterized by its unique pyridine backbone and dicyano functional groups, serves as a versatile building block for the development of advanced small-molecule drugs, catalysts, and functional materials. Its molecular structure, which combines a boronic acid moiety with a 2,6-dicyanopyridine core, enables it to participate in a wide range of cross-coupling reactions, making it invaluable in modern medicinal chemistry.

In recent years, the demand for high-purity boronic acids like B-(2,6-dicyano-4-pyridinyl)-Boronic acid has surged, driven by their applications in Suzuki-Miyaura coupling reactions—a cornerstone of drug discovery and agrochemical development. Researchers are particularly interested in its potential to create targeted therapies for diseases such as cancer and neurodegenerative disorders. The compound's ability to form stable covalent bonds with biomolecules also positions it as a key player in the design of proteolysis-targeting chimeras (PROTACs), a cutting-edge approach in biopharmaceuticals.

From an industrial perspective, B-(2,6-dicyano-4-pyridinyl)-Boronic acid is prized for its role in synthesizing electronic materials, including organic light-emitting diodes (OLEDs) and photovoltaic cells. Its electron-withdrawing cyano groups enhance charge transport properties, making it a candidate for next-generation optoelectronic devices. Additionally, its stability under ambient conditions and compatibility with green chemistry protocols align with the growing emphasis on sustainable chemical processes.

Analytical techniques such as nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS) are routinely employed to verify the purity and structural integrity of this compound. Suppliers often highlight its ≥95% purity grade, ensuring reliability for high-throughput screening and preclinical studies. As the scientific community continues to explore its applications, B-(2,6-dicyano-4-pyridinyl)-Boronic acid remains a focal point for innovation in both academic and industrial research.

For researchers seeking alternatives to traditional aryl halides, this compound offers a low-toxicity and high-efficiency pathway to construct complex heterocyclic frameworks. Its compatibility with microwave-assisted synthesis further reduces reaction times, addressing the need for faster drug development cycles. With the rise of AI-driven molecular design, tools like machine learning algorithms are increasingly used to predict optimal reaction conditions for B-(2,6-dicyano-4-pyridinyl)-Boronic acid, streamlining its integration into automated synthesis platforms.

In summary, B-(2,6-dicyano-4-pyridinyl)-Boronic acid (CAS No. 903513-61-1) exemplifies the convergence of chemical innovation and practical utility. Its multifaceted applications—from life sciences to renewable energy—underscore its importance in addressing contemporary challenges. As personalized medicine and green technology gain traction, this compound is poised to play a pivotal role in shaping the future of scientific advancement.